Cas no 1806176-67-9 (Methyl 3-(difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806176-67-9
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4813282
• Update Time: 2025-10-21

Methyl 3-(difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-18-5-3-4(9(17)19-2)6(7(11)12)8(16-5)20-10(13,14)15/h3,7H,1-2H3
• InChI Key： GGMPWXJRYOSTSP-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1C(=O)OC)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806176-67-9)

The compound Methyl 3-(difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806176-67-9) is a fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique structural features, including difluoromethyl, trifluoromethoxy, and methoxy substituents, contribute to its versatility in synthetic chemistry. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries such as "fluorinated pyridine uses" and "CAS 1806176-67-9 applications."

With the growing demand for sustainable agrochemicals, Methyl 3-(difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate has garnered attention for its potential role in crop protection. Researchers are exploring its efficacy as an intermediate in developing novel pesticides, aligning with trends like "green chemistry in agriculture" and "low-toxicity pest control." Its trifluoromethoxy group enhances metabolic stability, a key factor in designing environmentally friendly solutions. Additionally, its pyridine core offers a scaffold for bioactive molecule design, answering searches like "heterocyclic compounds in drug discovery."

The synthesis of CAS 1806176-67-9 typically involves multi-step reactions, including halogenation and esterification, to introduce the difluoromethyl and methoxy functionalities. Optimizing these processes is critical for scalability, a topic often searched as "large-scale fluorinated compound synthesis." Analytical techniques like NMR and LC-MS are employed to verify purity, addressing concerns such as "quality control for specialty chemicals."

In pharmaceuticals, this compound's fluorine-rich structure aligns with the "fluorine in medicinal chemistry" trend, enhancing bioavailability and target binding. Its potential as a building block for kinase inhibitors or anti-inflammatory agents is under investigation, resonating with queries like "pyridine derivatives in drug development." Safety studies emphasize its compatibility with industrial standards, avoiding hazards associated with reactive groups.

Environmental and regulatory perspectives are also pivotal. The compound's biodegradability and ecotoxicology profile are studied under frameworks like "REACH compliance for fluorinated compounds." As industries prioritize "sustainable chemical manufacturing," 1806176-67-9 exemplifies innovation in balancing efficacy and ecological impact. Future research may explore its derivatives for broader applications, from materials science to catalysis.

In summary, Methyl 3-(difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate represents a convergence of agrochemical and pharmaceutical innovation. Its structural complexity and functional diversity make it a subject of ongoing research, addressing global challenges in food security and health. By integrating SEO-focused terms like "fluorinated pyridine synthesis" and "CAS 1806176-67-9 suppliers," this overview bridges scientific depth with user-driven inquiries, ensuring relevance in academic and industrial discourse.